Cas no 811450-22-3 (Methyl 4,6-dichloropyrimidine-2-carboxylate)
811450-22-3 structure
Product Name:Methyl 4,6-dichloropyrimidine-2-carboxylate
CAS No:811450-22-3
MF:C6H4Cl2N2O2
MW:207.014159202576
MDL:MFCD13195086
CID:715288
PubChem ID:53421329
Update Time:2024-12-09
Methyl 4,6-dichloropyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,6-dichloropyrimidine-2-carboxylate
- 2-Pyrimidinecarboxylicacid, 4,6-dichloro-, methyl ester
- 4,6-dichloro-2-Pyrimidinecarboxylic acid methyl ester
- Methyl 4,6-dichloro-2-pyrimidinecarboxylate (ACI)
- BS-17664
- AKOS015151741
- D70620
- SY205004
- EN300-255140
- 4,6-dichloro-2-Pyrimidine carboxylic acid Methyl ester
- 811450-22-3
- SCHEMBL11300906
- MFCD13195086
- Methyl4,6-dichloropyrimidine-2-carboxylate
- CS-0150750
- Z1269162379
- SB60651
- DB-075736
- DTXSID80697775
-
- MDL: MFCD13195086
- Inchi: 1S/C6H4Cl2N2O2/c1-12-6(11)5-9-3(7)2-4(8)10-5/h2H,1H3
- InChI Key: PQIIRUIULSNZCL-UHFFFAOYSA-N
- SMILES: O=C(C1N=C(Cl)C=C(Cl)N=1)OC
Computed Properties
- Exact Mass: 205.965
- Monoisotopic Mass: 205.965
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 2.3
Experimental Properties
- Color/Form: Not available
- Density: 1.503
- Melting Point: Not available
- Boiling Point: 325.9±45.0 °C at 760 mmHg
- Flash Point: 150.9±28.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 4,6-dichloropyrimidine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4,6-dichloropyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 219105-1g |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95% | 1g |
£569.00 | 2022-03-01 | |
| Alichem | A039002245-1g |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 97% | 1g |
$703.57 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH203-100mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95+% | 50mg |
882.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH203-200mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95+% | 200mg |
2646.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH203-250mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95+% | 250mg |
3523CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH203-50mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95+% | 50mg |
1041CNY | 2021-05-07 | |
| TRC | M695740-5mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695740-10mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 10mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M695740-50mg |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 50mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM166557-1g |
Methyl 4,6-dichloropyrimidine-2-carboxylate |
811450-22-3 | 95% | 1g |
$800 | 2021-08-05 |
Methyl 4,6-dichloropyrimidine-2-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
811450-22-3 (Methyl 4,6-dichloropyrimidine-2-carboxylate) Related Products
- 1504981-94-5(methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate)
- 811450-17-6(Methyl 4-chloropyrimidine-2-carboxylate)
- 944901-20-6(4-Chloropyrimidine-2-carboxylic acid)
- 1903-92-0(4,6-dichloro-2-(methoxymethyl)pyrimidine)
- 1284130-45-5(methyl 4-chloroquinazoline-2-carboxylate)
- 105950-89-8(4-chloro-2-(methoxymethyl)pyrimidine)
- 1521587-61-0(methyl 5-bromo-4-chloro-pyrimidine-2-carboxylate)
- 56032-01-0(Ethyl 4,6-dichloropyrimidine-2-carboxylate)
- 684220-30-2(4,6-Dichloropyrimidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk